Cas no 306980-34-7 (5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE)

• Product Name: 5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE
• CAS No: 306980-34-7
• MF: C₁₄H₁₅ClN₄OS
• MW: 322.813100099564
• CID: 5185174
• Update Time: 2026-03-05

5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE Chemical and Physical Properties

Names and Identifiers

• 5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE
• O-(4-CHLOROBENZYL)-N-(2-[6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZIN-5-YL]VINYL)HYDROXYLAMINE
• [(4-chlorophenyl)methoxy][(E)-2-[6-methyl-3-(methylsulfanyl)-1,2,4-triazin-5-yl]ethenyl]amine
• Ethenamine, N-[(4-chlorophenyl)methoxy]-2-[6-methyl-3-(methylthio)-1,2,4-triazin-5-yl]-

• Inchi： 1S/C14H15ClN4OS/c1-10-13(17-14(21-2)19-18-10)7-8-16-20-9-11-3-5-12(15)6-4-11/h3-8,16H,9H2,1-2H3
• InChI Key： JRRWZFKHAMARDU-UHFFFAOYSA-N
• SMILES： C(NOCC1=CC=C(Cl)C=C1)=CC1=C(C)N=NC(SC)=N1

Additional information on 5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE

5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE: A Comprehensive Overview

5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE (CAS No. 306980-34-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of 1,2,4-triazines and is characterized by its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological properties, and recent research developments.

Chemical Structure and Properties

The molecular formula of 5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE is C₁₇H₁₆ClN₅O_S, with a molecular weight of approximately 373.85 g/mol. The compound features a 1,2,4-triazine core functionalized with a vinyl group substituted by an amino group linked to a 4-chlorobenzyl ether. Additionally, it contains a methyl group and a methylsulfonyl group. These structural elements contribute to the compound's unique chemical and physical properties.

The presence of the 1,2,4-triazine ring provides the molecule with high stability and reactivity, making it an attractive scaffold for drug design. The vinyl group linked to the amino functionality introduces conjugation and can influence the compound's electronic properties. The 4-chlorobenzyl ether moiety adds lipophilicity and can affect the compound's solubility and bioavailability. The methylsulfonyl group further enhances the molecule's polarity and can modulate its interactions with biological targets.

Synthesis Methods

The synthesis of 5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE has been reported in several studies. One common approach involves the reaction of 5-chloro-6-methyl-3-(methylsulfonyl)-1,2,4-triazine with (E)-2-[[(4-chlorobenzyl)oxy]amino]vinyl triflate in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution at the chloro position of the triazine ring.

Another method involves the condensation of 5-amino-6-methyl-3-(methylsulfonyl)-1,2,4-triazine with (E)-2-[[(4-chlorobenzyl)oxy]imino]acetaldehyde in an acidic medium. This approach yields the desired product through an imine intermediate that undergoes cyclization to form the triazine ring.

Biological Properties

5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE has been studied for its potential biological activities in various therapeutic areas. One of its notable properties is its antitumor activity. In vitro studies have shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116).

The mechanism of action underlying its antitumor effects is not fully understood but is believed to involve multiple pathways. One proposed mechanism is the induction of apoptosis through mitochondrial dysfunction and caspase activation. Additionally, the compound has been shown to inhibit cell proliferation by interfering with DNA synthesis and repair processes.

Beyond its antitumor activity, 5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE has also demonstrated potential as an anti-inflammatory agent. In vivo studies using animal models have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Trials and Research Developments

The promising preclinical results have led to increased interest in advancing 5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in treating various cancers and inflammatory diseases.

In one ongoing Phase I trial for advanced solid tumors, preliminary data have shown that the compound is well-tolerated at doses up to 80 mg/m² administered intravenously once every three weeks. The most common adverse effects observed include mild nausea and fatigue. Early signs of antitumor activity have been observed in some patients with refractory cancers.

In another Phase I trial for rheumatoid arthritis (RA), preliminary results have indicated that oral administration of the compound at doses up to 100 mg/day is safe and well-tolerated. Patients have reported improvements in joint pain and swelling after four weeks of treatment.

Conclusion

5-(2-([(4-CHLOROBENZYL)OXY]AMINO)VINYL)-6-METHYL-3-(METHYLSULFANYL)-1,2,4-TRIAZINE (CAS No. 306980-34-7) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its antitumor activity and anti-inflammatory properties make it an attractive candidate for further clinical development. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.